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Compound of Interest

Compound Name: 1,4-Dibromo-2,5-dihexylbenzene

Cat. No.: B038513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Material Safety Data Sheet (MSDS) for 1,4-Dibromo-2,5-
dihexylbenzene (CAS No. 117635-21-9) was found in the public domain at the time of this

writing. The information presented in this guide is compiled from data on structurally similar

compounds, such as 1,4-Dibromo-2,5-dimethylbenzene and general principles for handling

substituted bromobenzenes. It is imperative to handle this chemical with caution and to perform

a thorough risk assessment before use. All laboratory work should be conducted by trained

personnel in a well-ventilated area with appropriate personal protective equipment.

Chemical and Physical Properties
While specific quantitative data for 1,4-Dibromo-2,5-dihexylbenzene is limited, the properties

of the closely related compound 1,4-Dibromo-2,5-dimethylbenzene can provide valuable

insights.
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Property
Value (for 1,4-Dibromo-2,5-
dimethylbenzene)

Reference

CAS Number 1074-24-4 [1]

Molecular Formula C8H8Br2 [1]

Molecular Weight 263.96 g/mol [1]

Appearance
White to light yellow powder or

crystals
[2]

Melting Point 72-74 °C [1][3]

Boiling Point 261 °C [1][3]

Solubility

Soluble in toluene, hot ethanol,

and hot methanol. Insoluble in

water.

[3]

Note on 1,4-Dibromo-2,5-dihexylbenzene:

CAS Number: 117635-21-9[4]

Due to the presence of two hexyl chains, it is expected to have a higher molecular weight,

boiling point, and melting point compared to the dimethyl analogue. Its solubility in nonpolar

organic solvents is likely to be higher, while it will remain insoluble in water.

Safety and Handling
Based on the hazard information for analogous compounds, 1,4-Dibromo-2,5-dihexylbenzene
should be handled as a hazardous substance. The following precautions are recommended.

Hazard Identification
The primary hazards associated with similar brominated aromatic compounds include:
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Hazard Description

Skin Irritation May cause skin irritation upon contact.

Eye Irritation May cause serious eye irritation.

Respiratory Irritation May cause respiratory irritation if inhaled.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

are generated, a NIOSH-approved respirator

with an appropriate particulate filter is

recommended.

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.

Disposal: Dispose of waste and empty containers in accordance with local, state, and federal

regulations.

Experimental Protocols
While a specific protocol for the synthesis of 1,4-Dibromo-2,5-dihexylbenzene was not found,

a general procedure for the synthesis of similar dialkoxy derivatives can be adapted. The

following is a representative protocol for the synthesis of 1,4-dibromo-2,5-

bis(dodecyloxy)benzene, which can be modified for the dihexyl derivative by substituting 1-

bromohexane for 1-bromododecane.[5]

Synthesis of 1,4-dibromo-2,5-bis(alkoxy)benzene (General Procedure)
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Reaction Setup: To a solution of 2,5-dibromohydroquinone in a suitable solvent (e.g.,

acetone, DMF), add potassium carbonate.

Alkylation: Add the corresponding 1-bromoalkane (e.g., 1-bromohexane for the dihexyl

derivative) to the reaction mixture.

Reaction Conditions: Heat the mixture to reflux and stir for a specified period (e.g., 24 hours)

until the reaction is complete (monitored by TLC).

Workup: After cooling to room temperature, filter the reaction mixture to remove inorganic

salts.

Extraction: Evaporate the solvent from the filtrate under reduced pressure. Dissolve the

residue in a suitable organic solvent (e.g., dichloromethane) and wash with water.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel or by

recrystallization from a suitable solvent to obtain the pure 1,4-Dibromo-2,5-dialkoxybenzene.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the handling and

synthesis of 1,4-Dibromo-2,5-dihexylbenzene.
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General Safe Handling Workflow for Substituted Bromobenzenes
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Caption: Safe handling workflow for substituted bromobenzenes.
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Representative Synthesis Workflow
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Caption: A representative synthesis workflow for 1,4-Dibromo-2,5-dihexylbenzene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b038513?utm_src=pdf-body-img
https://www.benchchem.com/product/b038513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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